Cas no 119451-78-4 (1,4-Diazabicyclo2.2.2octane-d12)

1,4-Diazabicyclo[2.2.2]octane-d12 is a deuterated analog of the widely used organic base 1,4-diazabicyclo[2.2.2]octane (DABCO). The incorporation of deuterium atoms enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and mechanistic studies, where isotopic labeling is critical for tracking molecular interactions and reaction pathways. This compound retains the strong basicity and catalytic properties of its non-deuterated counterpart while offering improved spectral resolution in deuterated solvents. Its stability and solubility in common organic solvents make it suitable for applications in synthetic chemistry, polymer science, and as a reference standard in analytical methodologies. The deuterated form is particularly valuable for minimizing signal interference in NMR experiments.

1,4-Diazabicyclo2.2.2octane-d12 structure

119451-78-4 structure

Product Name:1,4-Diazabicyclo2.2.2octane-d12

CAS No:119451-78-4

MF:C₆H₁₂N₂

MW:124.246821403503

CID:1066197

PubChem ID:12254371

Update Time:2025-05-27

1,4-Diazabicyclo2.2.2octane-d12 Chemical and Physical Properties

Names and Identifiers

- 1,4-Diazabicyclo[2.2.2]octane-d12
- (<sup>2</sup>H<sub>12</sub>)-1,4-Diazabicyclo[2.2.2]octane
- &amp
- 1,4-Diazabicylo[2.2.2]octane-d12
- Deutero-D12
- T66 A B CN FNTJ &amp
- CS-0566605
- 119451-78-4
- D99519
- HY-Y0566S
- 2,2,3,3,5,5,6,6,7,7,8,8-Dodecadeuterio-1,4-diazabicyclo[2.2.2]octane
- DB-291084
- 1,4-Diazabicyclo2.2.2octane-d12
- Inchi： 1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2
- InChI Key： IMNIMPAHZVJRPE-LBTWDOQPSA-N
- SMILES： N12C([2H])([2H])C([2H])([2H])N(C([2H])([2H])C1([2H])[2H])C([2H])([2H])C2([2H])[2H]

Computed Properties

Exact Mass: 136.25064
Monoisotopic Mass: 124.175369343g/mol
Isotope Atom Count: 12
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 61.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 6.5Å²

Experimental Properties

PSA: 6.48

1,4-Diazabicyclo2.2.2octane-d12 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D417146-1mg	1,4-Diazabicyclo[2.2.2]octane-d12	119451-78-4	1mg	$ 64.00	2023-09-07
TRC	D417146-2mg	1,4-Diazabicyclo[2.2.2]octane-d12	119451-78-4	2mg	$81.00	2023-05-18
TRC	D417146-10mg	1,4-Diazabicyclo[2.2.2]octane-d12	119451-78-4	10mg	$ 196.00	2023-09-07